Cas no 1305785-67-4 (2-Methyl-1-[4-(3-methylphenyl)piperazin-1-yl]propan-2-amine)

• Product Name: 2-Methyl-1-[4-(3-methylphenyl)piperazin-1-yl]propan-2-amine
• CAS No: 1305785-67-4
• MF: C₁₅H₂₅N₃
• MW: 247.379103422165
• CID: 4587130
• PubChem ID: 61266850
• Update Time: 2025-10-31

2-Methyl-1-[4-(3-methylphenyl)piperazin-1-yl]propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-1-[4-(3-methylphenyl)piperazin-1-yl]propan-2-amine
• 2-Methyl-1-[4-(3-methylphenyl)piperazin-1-yl]propan-2-amine

• Inchi： 1S/C15H25N3/c1-13-5-4-6-14(11-13)18-9-7-17(8-10-18)12-15(2,3)16/h4-6,11H,7-10,12,16H2,1-3H3
• InChI Key： LOCYDWUFHBQZMK-UHFFFAOYSA-N
• SMILES： N1(CCN(C2C=CC=C(C)C=2)CC1)CC(C)(C)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 257
• XLogP3: 1.9
• Topological Polar Surface Area: 32.5

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 382.6±42.0 °C at 760 mmHg
• Flash Point: 182.4±22.7 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

2-Methyl-1-[4-(3-methylphenyl)piperazin-1-yl]propan-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-Methyl-1-[4-(3-methylphenyl)piperazin-1-yl]propan-2-amine

Comprehensive Overview of 2-Methyl-1-[4-(3-methylphenyl)piperazin-1-yl]propan-2-amine (CAS No. 1305785-67-4)

2-Methyl-1-[4-(3-methylphenyl)piperazin-1-yl]propan-2-amine, identified by its CAS number 1305785-67-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of piperazine derivatives, which are widely studied for their potential applications in medicinal chemistry. The structural uniqueness of this molecule, characterized by a methylphenylpiperazine moiety and a propan-2-amine backbone, makes it a subject of interest for researchers exploring novel therapeutic agents.

In recent years, the demand for piperazine-based compounds has surged due to their versatility in drug design. 2-Methyl-1-[4-(3-methylphenyl)piperazin-1-yl]propan-2-amine is no exception, with its potential applications in central nervous system (CNS) research and neuropharmacology. Users frequently search for terms like "piperazine derivatives uses" and "CNS-active compounds," reflecting the growing curiosity about this compound's role in modern science. Its molecular structure suggests possible interactions with neurotransmitter receptors, making it a candidate for further investigation in neurological disorders.

The synthesis of CAS 1305785-67-4 involves multi-step organic reactions, often starting with the condensation of 3-methylphenylpiperazine with appropriate propan-2-amine precursors. Researchers emphasize the importance of high-purity synthesis to ensure accurate results in biological assays. Common queries such as "how to synthesize 2-Methyl-1-[4-(3-methylphenyl)piperazin-1-yl]propan-2-amine" highlight the need for detailed methodological insights. Advanced techniques like NMR spectroscopy and mass spectrometry are employed to confirm the compound's identity and purity.

From a pharmacokinetic perspective, 2-Methyl-1-[4-(3-methylphenyl)piperazin-1-yl]propan-2-amine exhibits properties that may influence its bioavailability and metabolic stability. These attributes are critical for researchers investigating its potential as a lead compound in drug development. Searches related to "piperazine metabolism" and "amine-containing drug candidates" underscore the relevance of this topic. The compound's lipophilicity and molecular weight are also key factors in determining its suitability for blood-brain barrier penetration.

In the context of current research trends, CAS 1305785-67-4 is often discussed alongside other piperazine analogs in forums and scientific publications. The rise of computational chemistry tools has enabled virtual screening of such compounds, addressing queries like "in silico modeling of piperazine derivatives." Additionally, the compound's potential structure-activity relationships (SAR) are a hot topic, with researchers aiming to optimize its pharmacological profile.

Safety and regulatory compliance are paramount when handling 2-Methyl-1-[4-(3-methylphenyl)piperazin-1-yl]propan-2-amine. While it is not classified as a hazardous substance, standard laboratory precautions must be followed. Popular searches such as "piperazine derivative safety data" reflect the community's focus on responsible research practices. Proper storage conditions and handling protocols are essential to maintain the compound's integrity.

In summary, 2-Methyl-1-[4-(3-methylphenyl)piperazin-1-yl]propan-2-amine (CAS 1305785-67-4) represents a promising area of study in medicinal chemistry and neuropharmacology. Its structural features and potential applications align with contemporary research interests, as evidenced by frequent searches for "piperazine-based CNS drugs" and "amine-functionalized therapeutics." As scientific advancements continue, this compound may play a pivotal role in the development of next-generation pharmaceutical agents.